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Compound of Interest

Compound Name: Disodium edetate dihydrate

Cat. No.: B7815029

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of a 0.5M Disodium edetate
dihydrate (EDTA) stock solution, a common reagent in research and drug development. EDTA
is a chelating agent that sequesters divalent metal ions, which is critical for inactivating

metalloenzymes and preventing the degradation of nucleic acids and other cellular
components.

Data Presentation

The following table summarizes the quantitative data required for the preparation of a 1 L stock
solution of 0.5M Disodium edetate dihydrate.
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Molecular Weight ( Quantity for 1 L of

Component Molecular Formula .
g/mol) 0.5M Solution
Disodium edetate
_ C10H14N2Na20s-2H.0  372.24[1][2][3] 186.1 g[4][5][6]
dihydrate
I ~800 mL initially, then
Deionized Water H20 18.02

adjust to 1 L[4][5][6]

~20 g of pellets or
NaOH 40.00 equivalent to adjust
pH to 8.0[5][6]

Sodium Hydroxide
(NaOH)

Experimental Protocol

This protocol outlines the step-by-step methodology for preparing a 1 L stock solution of 0.5M
EDTA at a pH of 8.0. The solubility of Disodium edetate dihydrate is highly dependent on pH;
it is poorly soluble in neutral and acidic solutions.[5][7] Adjusting the pH to approximately 8.0
with sodium hydroxide is essential for complete dissolution.[4][5][6][8]

Materials and Equipment:

o Disodium edetate dihydrate (CioH14N2Na20s-2H20)

e Sodium hydroxide (NaOH) pellets or a concentrated solution
» Deionized or distilled water

e 2 L beaker or flask

o Graduated cylinder

o Magnetic stirrer and stir bar

e pH meter

e Weighing scale

e Spatula
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» Autoclave

o Sterile storage bottles

Procedure:

o Weighing the Reagent: Accurately weigh 186.1 g of Disodium edetate dihydrate.[4][5][6]

« Initial Dissolution: Add the weighed Disodium edetate dihydrate to a 2 L beaker containing
approximately 800 mL of deionized water.[4][5][6] Place a magnetic stir bar in the beaker and
stir the mixture vigorously on a magnetic stirrer. The solution will appear cloudy as the EDTA
will not fully dissolve at this stage.[5]

e pH Adjustment: While continuously stirring, gradually add sodium hydroxide (NaOH) to the
suspension.[4][6][8] It is recommended to use solid NaOH pellets initially, being cautious as
the dissolution is exothermic. As the pH approaches 8.0, it is advisable to switch to a
concentrated NaOH solution for finer control.[4] Use a calibrated pH meter to monitor the pH
of the solution. The Disodium edetate dihydrate will completely dissolve as the pH nears
8.0.[4][5][6]8]

e Final Volume Adjustment: Once the Disodium edetate dihydrate is fully dissolved and the
pH is stable at 8.0, transfer the solution to a 1 L graduated cylinder. Add deionized water to
bring the final volume to exactly 1 L.

» Sterilization: For applications requiring sterility, the solution should be sterilized by
autoclaving.[4][6][8]

o Storage: Store the 0.5M EDTA solution at room temperature in a clearly labeled, sterile
container.[8]

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,
and gloves, when handling Disodium edetate dihydrate and sodium hydroxide.

o Sodium hydroxide is corrosive and can cause severe burns. Handle with extreme care in a
well-ventilated area or under a fume hood.
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» Disodium edetate dihydrate may cause eye, skin, and respiratory tract irritation.[9] In case
of contact, rinse the affected area thoroughly with water.[9]

e Always wash hands thoroughly after handling chemicals.[10]

Workflow Diagram
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Workflow for Preparing 0.5M EDTA Solution

Preparation

1. Weigh 186.1g of
Disodium edetate dihydrate

2. Add ~800mL of
deionized water

Dissolution

3. Stir vigorously with
a magnetic stirrer

4. Gradually add NaOH
to adjust pH to 8.0

N
\
Ensure complete dissolution )

5. Monitor pH with
a pH meter

Finalization

6. Adjust final volume
to 1L with water

7. Sterilize by
autoclaving

8. Store at room
temperature

Click to download full resolution via product page

Caption: Workflow for the preparation of a 0.5M EDTA stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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